Cas no 2640878-30-2 (1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine)

• Product Name: 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine
• CAS No: 2640878-30-2
• MF: C₁₉H₂₃N₅
• MW: 321.419423341751
• CID: 5315910
• PubChem ID: 133488893
• Update Time: 2025-10-29

1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[4-(2-phenylethyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• 2640878-30-2
• 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine
• AKOS040724887
• F6755-0177
• 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine

• Inchi： 1S/C19H23N5/c1-16-15-18-19(20-8-10-24(18)21-16)23-13-11-22(12-14-23)9-7-17-5-3-2-4-6-17/h2-6,8,10,15H,7,9,11-14H2,1H3
• InChI Key： AQFJBHLSHVWDTK-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCN(C2C3=CC(C)=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 321.19534575g/mol
• Monoisotopic Mass: 321.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine

1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine: A Comprehensive Overview

1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine, commonly referenced by its CAS number 2640878-30-2, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of piperazines, which are widely recognized for their role in drug design due to their ability to form hydrogen bonds and their structural versatility. The molecule combines a piperazine ring with a pyrazolo[1,5-a]pyrazine moiety and a phenylethyl group, creating a structure that is both unique and functional.

The synthesis of 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine ring system. This is followed by the introduction of the methyl group at the 2-position and subsequent coupling with the piperazine ring. The final step involves the attachment of the phenylethyl group at the 4-position of the piperazine ring. Recent advancements in catalytic methods and microwave-assisted synthesis have significantly streamlined this process, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine exhibits potent activity against various biological targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a promising candidate for the development of treatments for conditions such as cancer, inflammation, and neurological disorders. Recent research has particularly highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

In addition to its therapeutic potential, this compound has also been studied for its role in drug delivery systems. The piperazine moiety provides a platform for conjugation with various drug molecules or imaging agents, enhancing their bioavailability and targeting efficiency. For instance, studies have demonstrated that 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine can serve as a carrier for anticancer drugs, delivering them directly to tumor sites with minimal systemic toxicity.

The structural uniqueness of this compound also lends itself to applications in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been explored for use in creating novel materials with applications in electronics and sensors. Recent findings suggest that films made from this compound exhibit excellent conductivity and stability under varying environmental conditions.

In conclusion, 1-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-phenylethyl)piperazine, CAS No. 2640878-30-2, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its pharmacological activity, drug delivery potential, and material properties make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both medical treatments and technological innovations.